Cas no 1894026-17-5 (3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1894026-17-5
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 6079507
• PubChem ID: 117046950
• Update Time: 2025-07-19

3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1945866
• 1894026-17-5

• Inchi： 1S/C9H8BrF4N/c10-6-3-1-2-5(8(6)11)4-7(15)9(12,13)14/h1-3,7H,4,15H2
• InChI Key： QBYLLDWLSCEWML-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1894026-17-5)

3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by the CAS number 1894026-17-5, features a unique structural framework that combines a brominated and fluorinated aromatic ring with a trifluoropropylamine side chain. Such a structural configuration makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine consists of a benzene ring substituted with a bromine atom at the 3-position and a fluorine atom at the 2-position. This arrangement introduces both electronic and steric effects that can influence the compound's reactivity and biological activity. The presence of the trifluoropropylamine moiety further enhances its potential as an intermediate in synthesizing more complex pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine with greater accuracy. Studies suggest that the combination of bromine and fluorine substituents may enhance binding affinity to target enzymes or receptors, making this compound a valuable scaffold for designing novel therapeutic agents.

In the realm of medicinal chemistry, the development of small-molecule inhibitors often relies on the optimization of key structural features to achieve high selectivity and efficacy. The trifluoropropylamine group in 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine contributes to its solubility and metabolic stability, which are critical factors for drug-like properties. Additionally, the aromatic ring system provides a platform for further derivatization, allowing chemists to explore diverse chemical spaces.

One of the most intriguing aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction and cell division. Inhibiting aberrant kinase activity is a major strategy in cancer therapy, and compounds like 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine offer promising leads for designing next-generation kinase inhibitors.

Furthermore, the fluorinated aromatic ring in 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine has been shown to improve metabolic stability by resisting hydrolysis and oxidation. This characteristic is particularly important for drugs that require prolonged half-lives in vivo. The bromine substituent may also contribute to enhanced binding interactions by participating in halogen bonding or dipole-dipole interactions with biological targets.

Recent experimental studies have begun to elucidate the biological activity of 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine. Initial assays have demonstrated moderate activity against certain kinases and other enzymes relevant to inflammatory diseases. These findings align with computational predictions and highlight the compound's potential as a lead molecule for further optimization.

The synthesis of 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine and bromine atoms requires specialized methodologies to ensure regioselectivity and high yields. However, advances in synthetic techniques have made it increasingly feasible to construct such complex molecules efficiently.

In conclusion, 3-(3-bromo-2-fluorophenyl)-1,1,1-trifluoropropan-2-am ine (CAS No. 18940 26 -17 -5) represents an exciting avenue for pharmaceutical research due to its unique structural features and promising biological activities. As our understanding of molecular interactions continues to evolve，this compound is likely to play an important role in the development of new therapeutic agents targeting various diseases.